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Compound of Interest

Compound Name: Resolvin D2-d5

Cat. No.: B586486 Get Quote

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Resolvin D2-d5. The following

procedures are designed to ensure the safe and effective use of this compound in a laboratory

setting.

Product Information and Physical Properties
Resolvin D2-d5 is a deuterated form of Resolvin D2, a metabolite of docosahexaenoic acid

(DHA).[1] It is a potent anti-inflammatory and pro-resolving lipid mediator.[1][2] Typically

supplied as a solution in ethanol, it is crucial to consider the properties of both the resolvin and

the solvent when handling.[3]
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Property Information

Chemical Name

7(S),16(R),17(S)-trihydroxy-

4Z,8E,10Z,12E,14E,19Z-21,21',22,22,22-d5-

docosahexaenoic acid

Synonyms RvD2-d5, 7(S),16(R),17(S)-Resolvin D2-d5

CAS Number 1881277-33-3

Physical State Solution in ethanol[3]

Storage Temperature -80°C[3][4]

Stability ≥ 1 year at -80°C[4]

Hazards
Highly flammable liquid and vapor, Causes

serious eye irritation[5]

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment must be worn at all

times when handling Resolvin D2-d5:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes that may cause serious eye irritation.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be

inspected before use and changed immediately if contaminated.[5]

Body Protection: A flame-retardant lab coat or other protective clothing should be worn to

prevent skin contact.[5]

Respiratory Protection: If working outside a fume hood or in a poorly ventilated area, a

respirator may be necessary. Consult your institution's safety officer for specific

recommendations.
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Personal Protective Equipment and Handling Workflow.
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Handling and Storage Procedures
Receiving and Storage:

Upon receipt, immediately inspect the package for any signs of damage.

Store the product at -80°C as recommended to ensure its stability.[3][4]

Preparation of Aliquots:

Before opening, allow the vial to warm to room temperature for a few minutes, then briefly

centrifuge to ensure the contents are at the bottom.

Work in a well-ventilated chemical fume hood to minimize inhalation exposure and due to the

flammability of the ethanol solvent.[5]

Prepare aliquots for single use to avoid repeated freeze-thaw cycles, which can degrade the

compound.

Use only non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.[5]

General Handling Precautions:

Avoid contact with eyes, skin, and clothing.[5]

Do not breathe mist, vapors, or spray.[5]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling

area.[5]

Keep the container tightly closed when not in use.[5]

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
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In case of skin contact: Wash off with soap and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical attention.[5]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Disposal Plan
Resolvin D2-d5, particularly in its ethanol solution, is considered hazardous waste.

Waste Collection: Collect all waste materials, including empty vials, pipette tips, and

contaminated gloves, in a designated and clearly labeled hazardous waste container.

Solvent Disposal: The ethanol solvent is flammable and must not be disposed of down the

drain.[6][7]

Institutional Guidelines: Follow all local, state, and federal regulations for hazardous waste

disposal. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.[8]

Experimental Protocols and Signaling Pathway
General Experimental Workflow:

Resolvin D2-d5 is often used in in-vitro and in-vivo studies to investigate its anti-inflammatory

and pro-resolving effects. A general workflow for an in-vitro experiment is as follows:

Cell Culture: Culture relevant cells (e.g., macrophages, neutrophils) under appropriate

conditions.

Treatment: Treat the cells with Resolvin D2-d5 at the desired concentration (e.g., 10 nM).[9]

This is often done in the presence of an inflammatory stimulus (e.g., LPS).[9]

Incubation: Incubate the cells for a specified period.
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Sample Collection: Collect cell supernatants and/or cell lysates for analysis.

Analysis: Analyze the samples using techniques such as ELISA to measure cytokine levels,

[5] real-time PCR for gene expression analysis,[5] or mass spectrometry for lipid mediator

profiling.

Resolvin D2 Signaling Pathway:

Resolvin D2 exerts its biological effects primarily through the G-protein coupled receptor 18

(GPR18), also known as DRV2.[5][10] The activation of this receptor initiates a signaling

cascade that promotes the resolution of inflammation.
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Resolvin D2-d5 Signaling Pathway.
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The binding of Resolvin D2 to GPR18 activates Gαs proteins, leading to the production of

cyclic AMP (cAMP) by adenylyl cyclase.[4] cAMP, in turn, activates Protein Kinase A (PKA).[4]

Separately, GPR18 activation leads to the phosphorylation of STAT3.[4] Both the PKA and

STAT3 pathways contribute to enhanced macrophage phagocytosis, a key process in clearing

apoptotic cells and cellular debris, thereby promoting the resolution of inflammation.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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